Cas no 25713-60-4 (2,4,6-Tris(2,4,6-tribomophenoxy)-1,3,5-triazine)

• Product Name: 2,4,6-Tris(2,4,6-tribomophenoxy)-1,3,5-triazine
• CAS No: 25713-60-4
• MF: C₂₁H₆Br₉N₃O₃
• MW: 1067.42663812637
• MDL: MFCD03092948
• CID: 52781
• PubChem ID: 160871047
• Update Time: 2026-05-14

2,4,6-Tris(2,4,6-tribomophenoxy)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• Tri(tribromophenyl) cyanurate
• FR-245
• FR245
• 2,4,6-tris(2,4,6-tribromophenoxy)-1,3,5-triazine
• Tris(Tribromophenoxy)-s-Triazine(FR-245)
• 1,3,5-Triazine, 2,4,6-tris(2,4,6-tribromophenoxy)-
• 2,4,6-Tris(2,4,6-tribomophenoxy)-1,3,5-triazine
• 2,4,6-Tris-(2,4,6-tribromophenoxy)-1,3,5-triazine
• 2,4,6-Tris-(2,4,6-tribromophenoxy)-1,3,5-triazine Solution
• Cyanuric acid tris(2,4,6-tribromophenyl) ester
• TBPC
• Tris(2,4,6-tribromophenyl) Cyanurate
• Tris(tribromophenyl) cyanurate
• 1,3,5-Triazine, 2,4,6-tris(tribromophenoxy)-
• tris(2,4,6-tribromophenoxy)-1,3,5-triazine
• C21H6Br9N3O3
• Jsp005089
• TRA0001767
• U840
• 2,4,6-Tris

• MDL： MFCD03092948
• Inchi： 1S/C21H6Br9N3O3/c22-7-1-10(25)16(11(26)2-7)34-19-31-20(35-17-12(27)3-8(23)4-13(17)28)33-21(32-19)36-18-14(29)5-9(24)6-15(18)30/h1-6H
• InChI Key： BDFBPPCACYFGFA-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C(C([H])=C(C=1OC1N=C(N=C(N=1)OC1C(=C([H])C(=C([H])C=1Br)Br)Br)OC1C(=C([H])C(=C([H])C=1Br)Br)Br)Br)Br

Computed Properties

• Exact Mass: 1058.31000
• Monoisotopic Mass: 1058.306
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: White powder
• Density: 2.44
• Melting Point: 228.0 to 232.0 deg-C
• Boiling Point: 812.2°C at 760 mmHg
• Flash Point: 812.2 ºC at 760 mmHg
• Refractive Index: 1.723
• PSA: 66.36000
• LogP: 12.11100
• Vapor Pressure: 0.0±2.8 mmHg at 25°C

2,4,6-Tris(2,4,6-tribomophenoxy)-1,3,5-triazine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： 24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,4,6-Tris(2,4,6-tribomophenoxy)-1,3,5-triazine

Introduction to 2,4,6-Tris(2,4,6-tribromophenoxy)-1,3,5-triazine (CAS No. 25713-60-4)

2,4,6-Tris(2,4,6-tribromophenoxy)-1,3,5-triazine is a specialized organic compound characterized by its unique structure and chemical properties. This compound belongs to the class of triazines, which are heterocyclic aromatic compounds known for their versatility in various chemical applications. The molecular formula of this compound reflects its composition, featuring a central 1,3,5-triazine core substituted with 2,4,6-tribromophenoxy groups. This substitution pattern imparts distinct reactivity and functionality, making it a subject of interest in advanced chemical synthesis and material science.

The CAS No. 25713-60-4 assigned to this compound ensures its unique identification within the chemical industry and scientific literature. This numbering system is crucial for distinguishing it from other chemicals with similar properties or structures. The compound’s synthesis involves a series of carefully controlled reactions that highlight the expertise required in organic chemistry. The introduction of bromine atoms into the phenoxy groups enhances the compound’s stability and reactivity, opening doors to diverse applications in industrial and research settings.

In recent years, there has been growing interest in 2,4,6-Tris(2,4,6-tribromophenoxy)-1,3,5-triazine due to its potential applications in polymer chemistry and as a precursor for more complex molecules. Its brominated structure makes it a valuable intermediate in the synthesis of flame retardants and specialty chemicals. These applications are driven by the increasing demand for materials that offer enhanced durability and performance under challenging conditions.

One of the most compelling aspects of this compound is its role in developing advanced materials. The 1,3,5-triazine core provides a stable framework that can be modified further to create polymers with tailored properties. For instance, researchers have explored its use in creating cross-linked polymers that exhibit improved thermal stability and mechanical strength. These properties are particularly valuable in industries where materials are exposed to high temperatures or mechanical stress.

The bromine atoms attached to the phenoxy groups contribute significantly to the compound’s reactivity. They can participate in various chemical transformations, such as nucleophilic substitution reactions, which are essential for synthesizing more complex molecules. This reactivity makes 2,4,6-Tris(2,4,6-tribromophenoxy)-1,3,5-triazine a versatile building block for chemists working on innovative materials and pharmaceuticals.

Recent studies have also highlighted the compound’s potential in environmental chemistry. While brominated compounds have historically been associated with environmental concerns due to their persistence and potential toxicity, modern research focuses on developing safer alternatives with controlled environmental impact. The structured nature of 2,4,6-Tris(2,4,6-tribromophenoxy)-1,3,5-triazine allows scientists to design derivatives that minimize these risks while retaining beneficial properties.

In the realm of pharmaceutical research, 2 Tris(2 4 6 Tribromophenoxy) 1 3 5 Triazine (CAS No. 25713-60-4) has shown promise as a precursor for bioactive molecules. The triazine core is a well-known scaffold in drug design due to its ability to form stable complexes with biological targets. By modifying the substituents on this core structure, researchers can develop compounds with specific therapeutic effects without compromising on safety or efficacy.

The synthesis of 2 Tris(2 4 6 Tribromophenoxy) 1 3 5 Triazine (CAS No. 25713-60-4) involves multiple steps that require precise control over reaction conditions. This complexity underscores the importance of advanced synthetic techniques and analytical methods in characterizing the final product. Modern laboratories employ high-resolution spectroscopy and chromatography to ensure purity and consistency across batches.

The industrial significance of this compound cannot be overstated. Its applications span multiple sectors, including electronics, coatings, and adhesives. In electronics, for example, it can be used to create conductive polymers or dielectric materials that enhance device performance. In coatings, it contributes to formulations that offer superior protection against environmental degradation, while in adhesives, it improves bonding strength and durability.

As research continues, new applications for CAS No25713-60-4 will likely emerge as scientists uncover more about its potential。 The combination of its structural features and reactivity makes it a compelling candidate for future innovations。 Whether in academic research or industrial development, this compound represents a cornerstone of modern chemical science.